Cas no 312916-41-9 ((5Z)-1-benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione)

• Product Name: (5Z)-1-benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione
• CAS No: 312916-41-9
• MF: C₁₉H₁₅N₃O₆
• MW: 381.338904619217
• CID: 6441598
• Update Time: 2025-06-22

(5Z)-1-benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• (5Z)-1-benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione
• (Z)-1-benzyl-5-(4-methoxy-3-nitrobenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(4-methoxy-3-nitrophenyl)methylene]-1-(phenylmethyl)-

• Inchi： 1S/C19H15N3O6/c1-28-16-8-7-13(10-15(16)22(26)27)9-14-17(23)20-19(25)21(18(14)24)11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,20,23,25)
• InChI Key： DACLZVNBOMWKQD-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C(=O)C(=CC2=CC=C(OC)C([N+]([O-])=O)=C2)C(=O)N1

Additional information on (5Z)-1-benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione

Introduction to Compound CAS No. 312916-41-9: (5Z)-1-Benzyl-5-(4-Methoxy-3-Nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione

(5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione (CAS No. 312916-41-9) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinanes and is characterized by its unique structural features, including a benzyl group, a methoxy-substituted nitrophenyl moiety, and a methylidene bridge. The compound's molecular formula is C₂₀H₁₈N₄O₅, and it has a molecular weight of 386.38 g/mol.

The development and study of (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione have been driven by its potential therapeutic applications. Recent research has focused on its biological activities, particularly its anti-inflammatory and anti-cancer properties. The compound's ability to modulate key signaling pathways involved in inflammation and cancer progression makes it a promising candidate for further investigation.

In terms of its chemical synthesis, (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione can be synthesized through a series of well-defined steps. The synthesis typically involves the condensation of a benzyl-substituted diazinane with a nitrophenyl derivative in the presence of a suitable catalyst. The reaction conditions are carefully controlled to ensure the formation of the desired Z-isomer, which is crucial for the compound's biological activity.

The structural characteristics of (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione contribute to its unique pharmacological profile. The benzyl group enhances the compound's lipophilicity, facilitating its cellular uptake and distribution. The methoxy-substituted nitrophenyl moiety plays a critical role in the compound's ability to interact with specific protein targets involved in inflammatory and cancer pathways.

Recent studies have demonstrated that (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This effect is attributed to the compound's ability to interfere with the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation.

In addition to its anti-inflammatory properties, (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione has shown promising anti-cancer effects in various preclinical models. The compound has been found to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. Furthermore, it has been shown to inhibit angiogenesis and tumor growth in xenograft models.

The mechanism of action of (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione involves multiple pathways. It can modulate the expression of genes involved in cell cycle regulation and apoptosis through interactions with specific transcription factors and signaling molecules. Additionally, the compound's ability to generate reactive oxygen species (ROS) contributes to its cytotoxic effects on cancer cells.

Clinical trials are currently underway to evaluate the safety and efficacy of (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione in patients with inflammatory diseases and cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising pharmacokinetic properties.

In conclusion, (5Z)-1-Benzyl-5-(4-methoxy-3-nitrophenyl)methylidene-1,3-diazinane-2,4,6-trione (CAS No. 312916-41-9) represents an exciting advancement in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and biological activities make it a valuable candidate for further research and potential clinical applications.